
Tributylmethylammonium Chloride: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tributylmethylammonium chloride (TBMC) is a quaternary ammonium salt with significant

applications in organic synthesis and potential relevance in various industrial and biomedical

fields. This document provides an in-depth technical overview of TBMC, encompassing its

chemical identifiers, physicochemical properties, synthesis, and key applications, with a focus

on its role as a phase-transfer catalyst. While direct involvement in biological signaling

pathways is not extensively documented, this guide explores the broader context of quaternary

ammonium compounds in biomedical applications and outlines potential areas for future

research.

Chemical Identifiers and Physicochemical
Properties
Tributylmethylammonium chloride is a well-characterized chemical entity with multiple

identifiers across various databases. Its fundamental properties are summarized in the tables

below for easy reference.

Table 1: Chemical Identifiers for
Tributylmethylammonium Chloride[1]
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Identifier Type Value

CAS Number 56375-79-2

PubChem CID 91822

EC Number 260-135-8

UNII AZ0B34ME3U

InChI
InChI=1S/C13H30N.ClH/c1-5-8-11-14(4,12-9-6-

2)13-10-7-3;/h5-13H2,1-4H3;1H/q+1;/p-1

InChIKey IPILPUZVTYHGIL-UHFFFAOYSA-M

Canonical SMILES CCCC--INVALID-LINK--(CCCC)CCCC.[Cl-]

Synonyms
Methyltributylammonium chloride, MTBAC,

Aliquat 175

Table 2: Physicochemical Properties of
Tributylmethylammonium Chloride

Property Value Reference

Molecular Formula C₁₃H₃₀ClN [1]

Molecular Weight 235.84 g/mol [1]

Appearance
Colorless viscous liquid or

crystals
[2]

Melting Point -33 °C (liquid form) [2]

Boiling Point 152 °C [2]

Density 0.964 g/mL at 25 °C

Solubility Soluble in water [2]

Synthesis and Manufacturing
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The synthesis of tributylmethylammonium chloride typically involves the quaternization of

tributylamine with a methylating agent. A general experimental protocol is described below.

Experimental Protocol: Synthesis of
Tributylmethylammonium Chloride
This protocol is based on the general principles of Menshutkin reactions for the synthesis of

quaternary ammonium salts.[3]

Materials:

Tributylamine

Methyl chloride (or another suitable methylating agent like dimethyl sulfate or methyl iodide)

Anhydrous diethyl ether (or other suitable solvent)

Reaction flask equipped with a stirrer, reflux condenser, and gas inlet.

Procedure:

In a flame-dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

tributylamine in anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly bubble methyl chloride gas through the solution with vigorous stirring. Alternatively,

add the methylating agent dropwise if it is in liquid form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an extended period (e.g., 24-48 hours) to ensure complete reaction.

The product, tributylmethylammonium chloride, will precipitate out of the solution as a

solid.

Collect the solid product by filtration.
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Wash the crude product with cold anhydrous diethyl ether to remove any unreacted starting

materials.

Dry the purified tributylmethylammonium chloride under vacuum.

Characterization:

The identity and purity of the synthesized tributylmethylammonium chloride can be

confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass

Spectrometry (MS).

Applications in Organic Synthesis: Phase-Transfer
Catalysis
A primary application of tributylmethylammonium chloride is as a phase-transfer catalyst

(PTC).[4][5] PTCs facilitate the reaction between reactants located in different immiscible

phases (e.g., an aqueous phase and an organic phase) by transporting one of the reactants

across the phase boundary.

Mechanism of Phase-Transfer Catalysis
The catalytic cycle of tributylmethylammonium chloride in a typical nucleophilic substitution

reaction can be visualized as follows:
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Caption: Phase-transfer catalysis cycle of tributylmethylammonium chloride ([TBM]⁺Cl⁻).

Experimental Protocol: Williamson Ether Synthesis
using Tributylmethylammonium Chloride
This protocol outlines a general procedure for the Williamson ether synthesis, a classic

example of a reaction facilitated by phase-transfer catalysis.[6][7]

Materials:

An alcohol or a phenol

An alkyl halide

Sodium hydroxide (solid or concentrated aqueous solution)
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Toluene (or another suitable organic solvent)

Tributylmethylammonium chloride (catalytic amount)

Procedure:

In a round-bottom flask, dissolve the alcohol or phenol in toluene.

Add a catalytic amount of tributylmethylammonium chloride.

Add solid sodium hydroxide pellets or a concentrated aqueous solution of sodium hydroxide

to the mixture.

Stir the mixture vigorously to ensure good mixing of the phases.

Add the alkyl halide to the reaction mixture.

Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress

of the reaction by a suitable technique (e.g., Thin Layer Chromatography or Gas

Chromatography).

After the reaction is complete, cool the mixture to room temperature.

Add water to dissolve the inorganic salts.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Remove the solvent under reduced pressure to obtain the crude ether product.

Purify the crude product by a suitable method, such as distillation or column

chromatography.

Relevance in Drug Development and Biological
Systems

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1206052?utm_src=pdf-body
https://www.benchchem.com/product/b1206052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific studies detailing the interaction of tributylmethylammonium chloride with

signaling pathways are scarce, the broader class of quaternary ammonium compounds (QACs)

has established roles in biomedical applications.

Antimicrobial Activity
QACs are widely recognized for their antimicrobial properties. Their cationic nature allows them

to interact with and disrupt the negatively charged cell membranes of bacteria and fungi,

leading to cell lysis and death. Although specific data for tributylmethylammonium chloride is

limited, it is plausible that it exhibits some level of antimicrobial activity.

Drug Delivery Systems
The unique properties of QACs, such as their ability to interact with biological membranes,

have led to their investigation as components of drug delivery systems. They can be

incorporated into nanoparticles, liposomes, and other carriers to enhance drug solubility,

stability, and cellular uptake.

Toxicology and Safety
Information on the specific toxicology of tributylmethylammonium chloride is not extensively

available. However, quaternary ammonium compounds, in general, can cause skin and eye

irritation.[8] It is recommended to handle tributylmethylammonium chloride with appropriate

personal protective equipment in a well-ventilated area.

Future Directions
The established utility of tributylmethylammonium chloride as a phase-transfer catalyst in

organic synthesis is clear. However, its potential in the biomedical field remains largely

unexplored. Future research could focus on:

Quantitative antimicrobial efficacy studies: Determining the minimum inhibitory concentration

(MIC) of tributylmethylammonium chloride against a panel of pathogenic bacteria and

fungi.

Cytotoxicity assays: Evaluating the toxicity of tributylmethylammonium chloride against

various human cell lines to assess its biocompatibility for potential use in drug delivery.
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Formulation studies: Investigating the incorporation of tributylmethylammonium chloride
into novel drug delivery systems to enhance the therapeutic efficacy of existing drugs.

Interaction with ion channels and receptors: Given its ionic nature, exploring the potential for

tributylmethylammonium chloride to interact with and modulate the activity of ion

channels or other membrane-bound receptors.

Conclusion
Tributylmethylammonium chloride is a versatile quaternary ammonium salt with a well-

defined role as a phase-transfer catalyst in organic synthesis. Its chemical and physical

properties are well-documented, and its synthesis is straightforward. While its direct

involvement in biological signaling pathways has not been a significant area of research, the

known biological activities of the broader class of quaternary ammonium compounds suggest

potential for future investigations into its antimicrobial and drug delivery applications. This

technical guide provides a solid foundation for researchers and professionals working with or

considering the use of tributylmethylammonium chloride in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.scbt.com/p/tributylmethylammonium-chloride-56375-79-2
https://www.benchchem.com/product/b1206052#tributylmethylammonium-chloride-cas-number-and-identifiers
https://www.benchchem.com/product/b1206052#tributylmethylammonium-chloride-cas-number-and-identifiers
https://www.benchchem.com/product/b1206052#tributylmethylammonium-chloride-cas-number-and-identifiers
https://www.benchchem.com/product/b1206052#tributylmethylammonium-chloride-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

